Cas no 1155607-95-6 (4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 1155607-95-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5054631
• Update Time: 2025-06-11

4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one
• 4-[(4-hydroxypiperidin-1-yl)carbonyl]-1-methyl-1,2-dihydropyridin-2-one
• NE50700
• Z316491110
• 4-(4-hydroxypiperidine-1-carbonyl)-1-methylpyridin-2-one
• 4-(4-Hydroxypiperidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C12H16N2O3/c1-13-5-2-9(8-11(13)16)12(17)14-6-3-10(15)4-7-14/h2,5,8,10,15H,3-4,6-7H2,1H3
• InChI Key： DNTPJJMABBQZDC-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2C=CN(C)C(C=2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• XLogP3: -0.6
• Topological Polar Surface Area: 60.8

Additional information on 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one

Research Brief on 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 1155607-95-6)

4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 1155607-95-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine-carbonyl-dihydropyridinone scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacokinetic properties, mechanism of action, and therapeutic efficacy, positioning it as a candidate for further drug development.

The structural features of 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one contribute to its biological activity. The hydroxypiperidine moiety enhances solubility and bioavailability, while the dihydropyridin-2-one ring system is critical for its interaction with target proteins. Recent in vitro studies have demonstrated its ability to selectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential utility in treating inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one has been investigated for its role in oncology. Preclinical studies have revealed its ability to disrupt the interaction between oncogenic proteins and their binding partners, leading to apoptosis in cancer cell lines. For instance, it has shown efficacy in inhibiting the Bcl-2/Bax interaction, a critical target in apoptosis-resistant cancers. These results highlight its potential as a chemotherapeutic agent, particularly in combination therapies.

The synthesis and optimization of 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for clinical trials. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the development of second-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Ongoing research is focused on improving its pharmacokinetic profile through prodrug strategies and nanoparticle-based delivery systems. These efforts aim to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 4-(4-Hydroxypiperidine-1-carbonyl)-1-methyl-1,2-dihydropyridin-2-one represents a promising scaffold for drug development, with applications spanning inflammation and oncology. Its unique chemical structure and biological activity make it a valuable subject for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately bringing this compound closer to therapeutic use.